Cas no 2228749-03-7 (2-1-(2-cyclopropylphenyl)cyclobutylacetic acid)

• Product Name: 2-1-(2-cyclopropylphenyl)cyclobutylacetic acid
• CAS No: 2228749-03-7
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 6406570
• PubChem ID: 165608863
• Update Time: 2025-06-08

2-1-(2-cyclopropylphenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-cyclopropylphenyl)cyclobutylacetic acid
• EN300-1740834
• 2-[1-(2-cyclopropylphenyl)cyclobutyl]acetic acid
• 2228749-03-7

• Inchi： 1S/C15H18O2/c16-14(17)10-15(8-3-9-15)13-5-2-1-4-12(13)11-6-7-11/h1-2,4-5,11H,3,6-10H2,(H,16,17)
• InChI Key： HFDNFTVKFXCZTG-UHFFFAOYSA-N
• SMILES： OC(CC1(C2=CC=CC=C2C2CC2)CCC1)=O

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(2-cyclopropylphenyl)cyclobutylacetic acid

Comprehensive Overview of 2-1-(2-cyclopropylphenyl)cyclobutylacetic acid (CAS No. 2228749-03-7): Properties, Applications, and Research Insights

2-1-(2-cyclopropylphenyl)cyclobutylacetic acid (CAS No. 2228749-03-7) is a specialized organic compound garnering significant attention in pharmaceutical and chemical research due to its unique structural features and potential therapeutic applications. This cyclobutylacetic acid derivative, characterized by its cyclopropylphenyl and cyclobutyl moieties, exhibits intriguing physicochemical properties that make it a subject of interest for drug discovery and material science. The compound's molecular architecture, combining aromatic and alicyclic components, offers a versatile scaffold for further chemical modifications.

In recent years, researchers have focused on 2-1-(2-cyclopropylphenyl)cyclobutylacetic acid as a potential intermediate in the synthesis of novel bioactive molecules. Its structural complexity aligns with current trends in medicinal chemistry, where constrained ring systems like cyclobutyl and cyclopropyl groups are increasingly employed to enhance metabolic stability and target selectivity. The compound's CAS No. 2228749-03-7 serves as a critical identifier in patent literature and scientific databases, reflecting its growing importance in proprietary research.

The pharmacological potential of 2-1-(2-cyclopropylphenyl)cyclobutylacetic acid is particularly relevant to contemporary drug development challenges. With the pharmaceutical industry's emphasis on small-molecule therapeutics for chronic inflammatory conditions and metabolic disorders, this compound's acetic acid functionality provides an excellent handle for further derivatization. Computational studies suggest that the steric effects introduced by the cyclopropylphenyl group may contribute to improved receptor binding profiles compared to simpler aromatic analogs.

From a synthetic chemistry perspective, 2-1-(2-cyclopropylphenyl)cyclobutylacetic acid presents interesting challenges and opportunities. The construction of its cyclobutyl ring adjacent to an aromatic system requires specialized methodologies, making it a valuable case study for advanced organic synthesis courses. Recent publications have highlighted innovative approaches to similar structures, reflecting the compound's relevance to current synthetic organic chemistry research trends.

Analytical characterization of CAS No. 2228749-03-7 involves sophisticated techniques including high-resolution mass spectrometry and multidimensional NMR spectroscopy. The compound's spectral features, particularly those arising from the strained cyclobutyl ring system, provide valuable teaching examples for spectroscopic interpretation in graduate-level chemistry programs. These analytical aspects are crucial for quality control in potential pharmaceutical applications.

Environmental and regulatory considerations surrounding 2-1-(2-cyclopropylphenyl)cyclobutylacetic acid are becoming increasingly important as the compound moves through development pipelines. Its biodegradation pathways and ecotoxicological profile represent active areas of investigation, aligning with the pharmaceutical industry's growing commitment to green chemistry principles. These aspects are particularly relevant to researchers searching for sustainable synthetic intermediates or eco-friendly pharmaceutical building blocks.

The commercial availability of 2-1-(2-cyclopropylphenyl)cyclobutylacetic acid (CAS No. 2228749-03-7) from specialty chemical suppliers has expanded in recent years, reflecting growing demand from both academic and industrial researchers. Pricing trends and scale-up synthesis options for this compound are frequent topics in chemical procurement forums, indicating its practical importance in laboratory settings. The compound's shelf stability and storage conditions are also common queries among first-time users.

Patent landscape analysis reveals that 2-1-(2-cyclopropylphenyl)cyclobutylacetic acid appears in several recent applications related to kinase inhibitors and GPCR modulators. This intellectual property context makes the compound particularly interesting for those monitoring emerging drug targets or next-generation therapeutic approaches. The specific structural features of this molecule, especially its cyclopropylphenyl substitution pattern, are frequently cited in patent claims as critical for biological activity.

In material science applications, the rigid geometry of 2-1-(2-cyclopropylphenyl)cyclobutylacetic acid has attracted attention for designing novel liquid crystals and polymeric materials. The compound's ability to introduce controlled steric hindrance while maintaining certain degrees of rotational freedom makes it valuable for advanced material development. These applications align with current research trends in functional materials design and molecular engineering.

Safety data for CAS No. 2228749-03-7 continues to accumulate as more researchers work with this compound. Standard handling procedures for similar cyclobutylacetic acid derivatives suggest the importance of proper personal protective equipment and ventilation, topics frequently searched by laboratory personnel. The compound's material safety data sheet (MSDS) information is often requested through chemical supplier portals.

Future research directions for 2-1-(2-cyclopropylphenyl)cyclobutylacetic acid likely include exploration of its enantiomeric forms, as the chiral center at the cyclobutyl position could lead to stereospecific biological activities. This aspect connects with the pharmaceutical industry's growing focus on chiral drug development and stereoselective synthesis. Computational modeling studies predicting the compound's conformational preferences are also anticipated to emerge in the literature.

The teaching value of 2-1-(2-cyclopropylphenyl)cyclobutylacetic acid extends to chemical education, where its structure serves as an excellent example for discussing ring strain effects, aromatic substitution patterns, and carboxylic acid reactivity. These pedagogical applications make the compound relevant to searches for advanced organic chemistry examples or complex molecule case studies in academic settings.

As interest in CAS No. 2228749-03-7 grows, so does the need for reliable synthetic protocols and purification methods. Online chemistry forums frequently feature discussions about optimal conditions for preparing and isolating this compound, reflecting the practical challenges faced by synthetic chemists. The development of robust, scalable procedures for this molecule remains an active area of process chemistry research.

In conclusion, 2-1-(2-cyclopropylphenyl)cyclobutylacetic acid represents a fascinating case study at the intersection of medicinal chemistry, synthetic methodology, and materials science. Its unique structural features, embodied in the cyclopropylphenyl and cyclobutylacetic acid components, continue to inspire innovative research across multiple disciplines. As scientific understanding of this compound deepens, its applications are likely to expand into new areas of chemical and pharmaceutical development.